2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine

• IUPAC Name: 2-phenylimidazo[1,2-a]benzimidazol-4-amine
• InChI: InChI=1S/C15H12N4/c16-19-14-9-5-4-8-13(14)18-10-12(17-15(18)19)11-6-2-1-3-7-11/h1-10H,16H2
• InChI Key: CPJXBYXIUIIRKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C4=CC=CC=C4N(C3=N2)N
• Molecular Formula: C15H12N4
• Molecular Weight: 248.28 g/mol

Description

2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a heterocyclic compound that contains two nitrogen atoms in its ring structure.

Mechanism of Action

The mechanism of action of 2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes and proteins that are involved in tumor growth and inflammation.
Biochemical and Physiological Effects:
2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine is its potential use as a fluorescent probe for the detection of metal ions. It is also relatively easy to synthesize, which makes it a useful compound for laboratory experiments. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine. One potential direction is the development of new synthetic methods that can produce this compound more efficiently. Another direction is the study of its potential applications in the field of nanotechnology, where it may be used as a building block for the construction of new materials. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
In conclusion, 2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine is a heterocyclic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of scientific research.

Synthesis Methods

The synthesis of 2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine is a multi-step process that involves the condensation of o-phenylenediamine with 2-nitrobenzaldehyde to form 2-phenylbenzimidazole. This intermediate is then reduced to 2-phenylbenzimidazoline, which is further reacted with 1,3-dibromo-5,5-dimethylhydantoin to produce 2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine.

Scientific Research Applications

2-phenyl-9H-imidazo[1,2-a]benzimidazol-9-amine has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-tumor, anti-inflammatory, and anti-viral properties. It has also been studied for its potential use as a fluorescent probe for the detection of metal ions.